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Compound of Interest

Compound Name: DNA Gyrase-IN-8

Cat. No.: B12388025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the laboratory use of DNA Gyrase-
IN-8, a potent inhibitor of bacterial DNA gyrase. This document includes detailed protocols for

key in vitro assays, quantitative data for the inhibitor and related compounds, and diagrams

illustrating its mechanism of action and experimental workflows.

Introduction
DNA gyrase is an essential bacterial enzyme that introduces negative supercoils into DNA, a

process crucial for DNA replication and transcription. Its absence in eukaryotes makes it an

attractive target for the development of novel antibacterial agents. DNA Gyrase-IN-8 (referred

to as compound 10 in the primary literature) is a quinoline derivative that has demonstrated

inhibitory activity against DNA gyrase.[1][2][3][4]

Mechanism of Action
DNA Gyrase-IN-8 functions by inhibiting the supercoiling activity of DNA gyrase. This enzyme

catalyzes the ATP-dependent negative supercoiling of circular DNA. The process involves the

binding of DNA to the enzyme, followed by DNA cleavage, strand passage, and religation. By

inhibiting this process, DNA Gyrase-IN-8 effectively halts DNA replication and transcription in

susceptible bacteria, leading to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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